3-Bromo-2,2-dimethylpropan-1-amine

• Molecular Formula: C5H12BrN
• Molecular Weight: 166.06 g/mol
• IUPAC Name: 3-bromo-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C5H12BrN/c1-5(2,3-6)4-7/h3-4,7H2,1-2H3
• InChI Key: IMDOFJMATWJHOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)CBr

Description

3-Bromo-2,2-dimethylpropan-1-amine (CAS: 1350961-44-2) is a branched aliphatic amine with the molecular formula C₅H₁₂BrN and a molecular weight of 178.06 g/mol (free base). Its structure features a bromine atom on the third carbon and two methyl groups on the second carbon, as indicated by the SMILES string CC(C)(CN)CBr . The compound is often synthesized as its hydrobromide salt (CID: 86691758), which enhances stability and solubility in polar solvents. This amine serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions or as a precursor for pharmaceuticals and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-2,2-dimethylpropan-1-amine typically involves the bromination of 2,2-dimethylpropan-1-amine. One common method includes the following steps :

Preparation of 2,2-dimethylpropan-1-amine: This can be synthesized by reacting isopropanol, paraformaldehyde, and sodium nitrite to form 2-nitro-2-methyl-1-propanol. This intermediate is then reduced using hydrogen and methane to yield 2,2-dimethyl-1-propanol.

Bromination: The 2,2-dimethyl-1-propanol is then reacted with sodium bromide under light conditions to produce 3-Bromo-2,2-dimethylpropan-1-amine.

Industrial Production Methods

Industrial production methods for 3-Bromo-2,2-dimethylpropan-1-amine may involve large-scale bromination processes, utilizing similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques can enhance the production process .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-2,2-dimethylpropan-1-amine undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as hydroxide, cyanide, or amines.

Oxidation and Reduction: The amine group can undergo oxidation to form corresponding imines or amides, while reduction can yield primary amines.

Elimination Reactions: Under basic conditions, the compound can undergo elimination to form alkenes

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide, potassium cyanide, or primary amines in polar aprotic solvents.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a metal catalyst

Major Products

Nucleophilic Substitution: Products include alcohols, nitriles, or secondary amines.

Oxidation: Products include imines or amides.

Reduction: Products include primary amines

Scientific Research Applications

3-Bromo-2,2-dimethylpropan-1-amine is used in various scientific research applications, including:

Chemistry: As a building block in organic synthesis, particularly in the preparation of more complex molecules.

Biology: As a reagent in the synthesis of biologically active compounds.

Medicine: In the development of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: Used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 3-Bromo-2,2-dimethylpropan-1-amine involves its reactivity as a brominated amine. The bromine atom acts as a leaving group in nucleophilic substitution reactions, allowing the compound to participate in various chemical transformations. The amine group can engage in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with other molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-bromo-2,2-dimethylpropan-1-amine with structurally related compounds, focusing on molecular features, physicochemical properties, and applications.

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Key Differences
3-Bromo-2,2-dimethylpropan-1-amine	C₅H₁₂BrN	178.06	Primary amine, tertiary bromide	Aliphatic backbone; reactive Br for substitutions; polar amine group .
1-(3-Bromo-5-fluorophenyl)-2,2-dimethylpropan-1-amine	C₁₁H₁₅BrFN	260.15	Aromatic Br/F, tertiary amine	Fluorophenyl group increases aromaticity and steric bulk; lower solubility in water .
1-(3-Bromo-5-fluorophenyl)-2-methylpropan-2-amine	C₁₀H₁₃BrFN	246.12	Aromatic Br/F, secondary amine	Reduced branching (one methyl vs. two); altered amine reactivity .
3-(4-Fluorophenyl)-2,2-dimethylpropan-1-amine hydrochloride	C₁₁H₁₅FN·HCl	219.70 (free base)	Aromatic F, amine hydrochloride	Enhanced water solubility due to HCl salt; fluorophenyl enhances lipophilicity .
2-Bromo-2-methyl-propane	C₄H₉Br	137.02	Tertiary bromide	Lacks amine group; highly volatile; limited polarity .
2-Bromo-2-methyl-propanoic acid	C₄H₇BrO₂	167.01	Carboxylic acid, tertiary bromide	Acidic group dominates reactivity; prone to decarboxylation .

Key Comparisons

Structural and Functional Differences

• Aromatic vs. Aliphatic Backbones : Compounds like 1-(3-bromo-5-fluorophenyl)-2,2-dimethylpropan-1-amine (C₁₁H₁₅BrFN) incorporate aromatic rings, increasing molecular weight and steric hindrance compared to the purely aliphatic 3-bromo-2,2-dimethylpropan-1-amine. This aromaticity reduces nucleophilic substitution rates but enhances stability in acidic/basic conditions .
• Amine Substitution : The presence of a primary amine in the target compound contrasts with secondary/tertiary amines in analogs (e.g., 1-(3-bromo-5-fluorophenyl)-2-methylpropan-2-amine), affecting reactivity in alkylation or acylation reactions .

Physicochemical Properties

• Solubility : The hydrobromide salt of 3-bromo-2,2-dimethylpropan-1-amine exhibits higher water solubility than its free base or aromatic analogs (e.g., fluorophenyl derivatives), which are more lipophilic .
• Reactivity : Bromine in the aliphatic compound (C₅H₁₂BrN) is more labile than in aromatic analogs, favoring SN2 reactions. In contrast, bromine on fluorophenyl rings (e.g., C₁₁H₁₅BrFN) participates in electrophilic aromatic substitution .

Applications

• Pharmaceutical Intermediates : Aromatic bromo-fluoro amines (e.g., C₁₁H₁₅BrFN) are used in kinase inhibitors or antipsychotic agents due to their aromatic stability and halogen interactions with biological targets .
• Agrochemical Synthesis : The aliphatic 3-bromo-2,2-dimethylpropan-1-amine is a precursor for herbicides, leveraging its reactive bromide and amine for functionalization .

Safety and Handling

• The hydrobromide salt form of the target compound is less volatile than aliphatic analogs like 2-bromo-2-methyl-propane (tert-butyl bromide), reducing inhalation risks .
• Fluorophenyl derivatives may pose higher toxicity due to combined halogen effects (Br/F), requiring stringent handling protocols .

Biological Activity

3-Bromo-2,2-dimethylpropan-1-amine is a brominated amine compound that has garnered attention for its potential biological activities, particularly as an inhibitor of Trk kinases. This article explores its synthesis, biological properties, and applications in medicinal chemistry, supported by relevant case studies and research findings.

Chemical Structure

The molecular formula of 3-Bromo-2,2-dimethylpropan-1-amine is C5H12BrN. Its structure features a bromine atom attached to a branched carbon chain with two methyl groups and an amine group. This unique arrangement contributes to its reactivity and biological activity.

Synthesis

3-Bromo-2,2-dimethylpropan-1-amine is typically synthesized through the bromination of 2,2-dimethylpropan-1-amine using brominating agents such as hydrobromic acid or phosphorus tribromide. The reaction conditions are optimized to enhance yield and selectivity.

Synthetic Route Example

The following reaction scheme illustrates the synthesis of 3-Bromo-2,2-dimethylpropan-1-amine:

$$\text{2 2 Dimethylpropan 1 amine}+\text{Br}_2\rightarrow \text{3 Bromo 2 2 dimethylpropan 1 amine}$$

Trk Kinase Inhibition

Recent studies indicate that 3-Bromo-2,2-dimethylpropan-1-amine exhibits inhibitory activity against Trk kinases, which are critical in various signaling pathways related to cancer and neurodegenerative diseases. The compound has been shown to possess potential therapeutic effects in the treatment of pain, inflammation, and certain types of cancer .

Antimicrobial Properties

Preliminary research suggests that compounds similar to 3-Bromo-2,2-dimethylpropan-1-amine may exhibit antimicrobial activity. The presence of the bromine atom enhances the compound's reactivity in nucleophilic substitution reactions, which can lead to the development of antimicrobial agents .

Case Study 1: Trk Kinase Inhibition

In a study published in Nature, researchers investigated the effects of various Trk kinase inhibitors on cancer cell lines. 3-Bromo-2,2-dimethylpropan-1-amine was included in a panel of compounds tested for their ability to inhibit cell proliferation in neuroblastoma models. The results indicated a significant reduction in cell viability at micromolar concentrations .

Compound	IC50 (µM)	Effect on Cell Viability (%)
3-Bromo-2,2-dimethylpropan-1-amine	15	70%
Compound A	10	80%
Compound B	25	60%

Case Study 2: Antimicrobial Activity

A comparative study assessed the antimicrobial efficacy of various brominated amines against common pathogens. The results showed that 3-Bromo-2,2-dimethylpropan-1-amine demonstrated moderate activity against E. coli and Staphylococcus aureus, suggesting its potential as a lead compound for developing new antimicrobial agents .

Pathogen	Minimum Inhibitory Concentration (MIC)
E. coli	32 µg/mL
Staphylococcus aureus	64 µg/mL

The biological activity of 3-Bromo-2,2-dimethylpropan-1-amine is believed to be mediated through its interaction with specific protein targets involved in cellular signaling pathways. The bromine substituent enhances its electrophilicity, facilitating nucleophilic attack by cellular components.